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LOS ALAMOS, N.M., December 14, 2025 — Los Alamos National Laboratory (LANL), a
cornerstone of scientific and national security research, continues to advance its
supercomputing capabilities with the recent deployment of innovative systems. This guide
provides a comparative analysis of LANL's supercomputing power against top-ranked
international systems, offering researchers, scientists, and drug development professionals a
clear perspective on the current high-performance computing (HPC) landscape.

Los Alamos is actively deploying its next-generation supercomputer, Crossroads, which is
anticipated to deliver a four- to eight-fold performance improvement on critical national security
simulations compared to its predecessor, Trinity.[1][2][3] The laboratory has also introduced
Venado, a system designed to accelerate artificial intelligence and machine learning workloads,
leveraging the power of NVIDIA's Grace Hopper Superchips.[4][5] Furthermore, LANL has
announced two new supercomputers, Mission and Vision, to be developed in partnership with
HPE and NVIDIA, further solidifying its commitment to leadership in the exascale and Al
computing era.[6][7]

This analysis benchmarks LANL's systems against the most powerful supercomputers globally,
as ranked by the November 2024 TOP500 and HPCG (High-Performance Conjugate
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Gradients) lists.

Global Supercomputing Landscape: A Quantitative
Comparison

The following table summarizes the key performance metrics of leading international
supercomputers and provides context for the capabilities of Los Alamos's systems. While
official benchmark results for Venado and Crossroads are not yet publicly available, their
architectural details and expected performance offer valuable insights.
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Note: Rmax and Rpeak values are based on the LINPACK benchmark. HPCG scores provide a
different perspective on performance for a wider range of applications. "N/A" indicates that the
data is not available or not yet submitted.
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Experimental Protocols: Understanding the
Benchmarks

The performance of supercomputers is evaluated using standardized benchmarks. The two
primary benchmarks referenced in this guide are the High-Performance LINPACK (HPL) and
the High-Performance Conjugate Gradients (HPCG) benchmarks.

High-Performance LINPACK (HPL) Benchmark

The LINPACK benchmark is the industry standard for ranking the world's fastest
supercomputers on the TOP500 list.[8]

o Objective: To measure a system's floating-point computing power by solving a dense system
of linear equations (Ax = b).[8][9]

o Methodology: The benchmark involves generating a large, random, dense matrix (A) and a
corresponding vector (b) and then solving for the unknown vector (x). The primary
computational task is the LU factorization of the matrix A with partial pivoting.[10] The size of
the matrix is chosen to be as large as possible to fully utilize the system's memory and
computational resources. The performance is measured in floating-point operations per
second (FLOPS).[8]

 Significance: HPL is a measure of a system's ability to perform computationally intensive
tasks and is a good indicator of its peak performance. However, it may not be representative
of the performance of a broader range of scientific applications that involve more complex
data access patterns.[10]

High-Performance Conjugate Gradients (HPCG)
Benchmark

The HPCG benchmark is designed to complement the HPL benchmark by assessing the
performance of a system on a different class of problems that are more representative of real-
world scientific and engineering applications.[11]

o Objective: To measure the performance of a system while solving a sparse system of linear
eguations using a preconditioned conjugate gradient (PCG) method.[11][12]
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» Methodology: The benchmark generates a sparse linear system that mimics the
computational kernels found in many scientific simulations, such as those involving finite
element or finite volume methods.[12] The PCG algorithm involves a series of sparse matrix-
vector multiplications, vector updates, and dot products, which stress the memory and
interconnect subsystems of a supercomputer.[11][13] The performance is reported in
FLOPS, but the values are typically a small fraction of the HPL results due to the memory-
bound nature of the computation.

 Significance: HPCG provides a more realistic measure of a system's performance on a wider
range of applications, particularly those that are limited by memory bandwidth and network
latency rather than raw floating-point capability.[14]

Visualizing High-Performance Computing
Workflows

To better understand the processes involved in utilizing these powerful machines, the following
diagrams illustrate a typical experimental workflow and the logical flow of the benchmarking
process.
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Select Benchmark (e.g., HPL, HPCG)

'

Compile & Optimize Benchmark Code for Target Architecture

'

Configure Benchmark Parameters (e.g., Problem Size)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.executivebiz.com/articles/hpe-los-alamos-national-lab-run-diagnostics-on-crossroads-supercomputer-ahead-of-fall-2023-rollout
https://losalamosreporter.com/2023/09/04/welcome-to-crossroads-lanls-newest-supercomputer/
https://www.potomacofficersclub.com/news/crossroads-supercomputer-installed-at-los-alamos-national-laboratory/
https://www.hpcwire.com/off-the-wire/lanls-new-supercomputer-venado-set-to-boost-ai-integration-and-scientific-discovery/
https://www.lanl.gov/media/news/0415-venado
https://www.lanl.gov/media/news/1028-supercomputers
https://www.energy.gov/nnsa/articles/nnsa-announces-two-new-supercomputers-los-alamos-national-laboratory-propelling
https://www.energy.gov/nnsa/articles/nnsa-announces-two-new-supercomputers-los-alamos-national-laboratory-propelling
https://en.wikipedia.org/wiki/LINPACK_benchmarks
https://encyclopedia.pub/entry/37858
https://www.netlib.org/utk/people/JackDongarra/PAPERS/The-LINPACK-Benchmark-An-Explanation.pdf
https://www.hpcg-benchmark.org/
https://upcommons.upc.edu/server/api/core/bitstreams/9cc4adbd-d659-4ecb-9480-0159640a59b9/content
http://hpcf-files.umbc.edu/research/papers/Slettebak_SeniorThesis2015.pdf
https://insidehpc.com/2015/11/new-hpcg-benchmark-list-goes-beyond-linpack-to-compare-supercomputers/
https://www.benchchem.com/product/b1666505#benchmarking-the-supercomputing-capabilities-of-los-alamos-against-international-standards
https://www.benchchem.com/product/b1666505#benchmarking-the-supercomputing-capabilities-of-los-alamos-against-international-standards
https://www.benchchem.com/product/b1666505#benchmarking-the-supercomputing-capabilities-of-los-alamos-against-international-standards
https://www.benchchem.com/product/b1666505#benchmarking-the-supercomputing-capabilities-of-los-alamos-against-international-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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